3-Bromo-5-hydroxybenzohydrazide

• IUPAC Name: 3-bromo-5-hydroxybenzohydrazide
• InChI: InChI=1S/C7H7BrN2O2/c8-5-1-4(7(12)10-9)2-6(11)3-5/h1-3,11H,9H2,(H,10,12)
• InChI Key: XNIZBIHNWKOIMK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1O)Br)C(=O)NN
• Molecular Formula: C7H7BrN2O2
• Molecular Weight: 231.05 g/mol

Description

3-Bromo-5-hydroxybenzohydrazide is a useful research compound. Its molecular formula is C7H7BrN2O2 and its molecular weight is 231.05 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antibacterial Activity : A nickel(II) complex synthesized from a derivative of 5-bromo-2-hydroxyphenyl-(methyl)methylene-4-hydroxybenzohydrazide showed antibacterial activity against E. coli, S. aureus, and B. subtilis, suggesting potential applications in antimicrobial treatments (W. Yu-jie, 2011).

• Synthesis of Novel Compounds : Hydrazides derived from 5-bromo-N’-(1-arylethylidene)-2-hydroxybenzohydrazide were used to create new compounds with potential pharmacological applications, as indicated by their spectral data (Nguyen Van Thin et al., 2019).

• Biological Activity in Hydrazones : Hydrazones based on hydrazides of o- and p-hydroxybenzoic acids, including N-(5-Bromo-2-hydroxybenzylidene)-4-hydroxybenzohydrazide, have been prepared and exhibited activity towards cathepsin E and elastase of human neutrophils (O. Nurkenov et al., 2017).

• Antiproliferative Agents : Mixed ligand aroylhydrazone and N-donor heterocyclic Lewis base Cu(II) complexes, including those derived from (5-bromo-2-hydroxybenzylidene)-2-hydroxybenzohydrazide, showed significant antiproliferative effect against various human tumor cell lines, hinting at potential cancer therapy applications (Manas Sutradhar et al., 2017).

• Photodynamic Therapy for Cancer : Zinc phthalocyanine derivatives substituted with (5-bromo-2-hydroxy-3-methoxybenzylidene)amino groups showed promising properties as Type II photosensitizers for treating cancer in photodynamic therapy due to their high singlet oxygen quantum yield (M. Pişkin et al., 2020).

• Interaction with Human Serum Albumin : A study on the thermodynamic properties of the binding of a bromo-hydrazone derivative, N′-(4-bromobenzylidene)-2-hydroxybenzohydrazide, to human serum albumin (HSA) revealed insights into its potential biological activity and drug interactions (Jin-qiang Tong et al., 2015).

Synthesis routes and methods

Procedure details

Methyl 3-bromo-5-hydroxybenzoate (1 g, 4.33 mmol) was treated with hydrazine hydrate (1 ml, 20.5 mmol) and acetonitrile (5 ml) as a solvent according the method described in Preparation 226a to obtain 0.8 g (64% yield) of the title compound that was used in the next synthetic step without further purification. Purity 80%.